Cas no 2580102-17-4 (rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo2.2.1heptan-1-ylmethyl}carbamate)

• Product Name: rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo2.2.1heptan-1-ylmethyl}carbamate
• CAS No: 2580102-17-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 5659321
• PubChem ID: 165895338
• Update Time: 2025-07-17

rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo2.2.1heptan-1-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2580102-17-4
• rac-tert-butyl N-{[(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-yl]methyl}carbamate
• EN300-27718556
• rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo2.2.1heptan-1-ylmethyl}carbamate

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-8-13-4-9(6-15)10(5-13)7-17-13/h9-10,15H,4-8H2,1-3H3,(H,14,16)/t9-,10-,13-/m1/s1
• InChI Key： SLGOQIICTKAIQA-GIPNMCIBSA-N
• SMILES： O1C[C@H]2C[C@@]1(CNC(=O)OC(C)(C)C)C[C@@H]2CO

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Additional information on rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo2.2.1heptan-1-ylmethyl}carbamate

Research Brief on rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-ylmethyl}carbamate (CAS: 2580102-17-4)

In recent years, the compound rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-ylmethyl}carbamate (CAS: 2580102-17-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carbamate derivative has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of protease inhibitors and other small-molecule drugs targeting infectious diseases and cancer.

The structural uniqueness of this compound lies in its 2-oxabicyclo[2.2.1]heptane scaffold, which provides a rigid framework that can be strategically functionalized to enhance binding affinity and selectivity towards biological targets. Recent studies have focused on optimizing the synthetic routes for this compound to improve yield and purity, which are critical for its application in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-ylmethyl}carbamate as a precursor in the synthesis of hepatitis C virus (HCV) NS3/4A protease inhibitors. The researchers reported that derivatives of this compound exhibited nanomolar inhibitory activity against HCV protease, with improved pharmacokinetic profiles compared to earlier generation inhibitors.

Further investigations into the mechanism of action revealed that the bicyclic core structure facilitates optimal positioning of pharmacophores within the enzyme's active site, while the hydroxymethyl group provides a handle for further structural modifications. This flexibility has made the compound particularly valuable in structure-activity relationship (SAR) studies aimed at developing next-generation antiviral agents.

In oncology research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters described the use of this carbamate derivative in the development of selective kinase inhibitors. The study highlighted how the compound's rigid structure could be leveraged to design molecules that preferentially target cancer-associated kinases while minimizing off-target effects, addressing a major challenge in kinase inhibitor development.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient asymmetric synthesis methods for this chiral compound. A 2023 report in Organic Process Research & Development detailed a novel enzymatic resolution approach that significantly improved the enantiomeric purity of the final product, which is crucial for pharmaceutical applications where stereochemistry plays a critical role in biological activity.

Looking forward, the versatility of rac-tert-butyl N-{(1R,4S,5S)-5-(hydroxymethyl)-2-oxabicyclo[2.2.1]heptan-1-ylmethyl}carbamate positions it as a valuable building block in medicinal chemistry. Its applications are expanding beyond antiviral and anticancer research into areas such as neurodegenerative disease therapeutics and anti-inflammatory agents. However, challenges remain in scaling up production while maintaining high stereochemical purity, which will be a focus of ongoing research efforts.